Cas no 139625-85-7 (2-Chloro-5-(trifluoromethoxy)phenol)

2-Chloro-5-(trifluoromethoxy)phenol is a halogenated phenolic compound featuring both chloro and trifluoromethoxy substituents on the aromatic ring. Its unique structure imparts enhanced chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethoxy group contributes to increased lipophilicity and metabolic resistance, while the chloro substituent facilitates further functionalization. This compound is commonly utilized in the development of active ingredients requiring robust electronic and steric properties. Its high purity and well-defined reactivity profile ensure consistent performance in coupling reactions, substitutions, and other transformations. Suitable for controlled environments, it requires proper handling due to its potential reactivity.
2-Chloro-5-(trifluoromethoxy)phenol structure
139625-85-7 structure
Product Name:2-Chloro-5-(trifluoromethoxy)phenol
CAS No:139625-85-7
MF:C7H4ClF3O2
MW:212.553671836853
MDL:MFCD15527438
CID:1083451
PubChem ID:11390226
Update Time:2025-06-09

2-Chloro-5-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(trifluoromethoxy)phenol
    • MFCD15527438
    • 139625-85-7
    • A885967
    • CS-0212817
    • E87706
    • BS-21393
    • DB-355774
    • Phenol, 2-chloro-5-(trifluoromethoxy)-
    • DTXSID20464382
    • UKASVHZCKSRNNA-UHFFFAOYSA-N
    • AKOS022172798
    • MDL: MFCD15527438
    • Inchi: 1S/C7H4ClF3O2/c8-5-2-1-4(3-6(5)12)13-7(9,10)11/h1-3,12H
    • InChI Key: UKASVHZCKSRNNA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1O)OC(F)(F)F

Computed Properties

  • Exact Mass: 211.98522
  • Monoisotopic Mass: 211.9851915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

2-Chloro-5-(trifluoromethoxy)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Chloro-5-(trifluoromethoxy)phenol
139625-85-7 97%
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504.00 USD 2021-06-22
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abcr
AB515511-1 g
2-Chloro-5-(trifluoromethoxy)phenol, 95%; .
139625-85-7 95%
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€147.00 2023-04-18
abcr
AB515511-5 g
2-Chloro-5-(trifluoromethoxy)phenol, 95%; .
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AB515511-10 g
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AB515511-25 g
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Chemenu
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TRC
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